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Compound of Interest

Compound Name: 4-Hydroxybutyl methacrylate

Cat. No.: B3423256 Get Quote

This guide provides critical safety protocols and logistical plans for the handling and disposal of

4-Hydroxybutyl methacrylate. Adherence to these procedures is essential for ensuring the

safety of all laboratory personnel. This chemical is harmful if swallowed, in contact with skin, or

inhaled, causes skin irritation, may cause an allergic skin reaction, and can cause serious eye

damage.[1][2][3]

Physicochemical and Hazard Data
A summary of key quantitative data for 4-Hydroxybutyl methacrylate is presented below for

easy reference.
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Property Value

Molecular Formula C₈H₁₄O₃

Molecular Weight 144.17 g/mol [3][4]

Flash Point 130 °C / 266 °F[5]

Autoignition Temperature 380 °C / 716 °F[5]

Storage Temperature ≤ 25 °C[3][6][7]

GHS Hazard Statements
H302, H312, H315, H317, H318, H332, H402[1]

[3]

Hazard Classes

Acute Toxicity, Oral (Category 4), Acute Toxicity,

Dermal (Category 4), Acute Toxicity, Inhalation

(Category 4), Skin Irritation (Category 2),

Serious Eye Damage (Category 1), Skin

Sensitization (Category 1), Hazardous to the

Aquatic Environment, Acute Hazard (Category

3)[1][2][3]

Operational Protocol for Safe Handling
This section details the step-by-step methodology for safely managing 4-Hydroxybutyl
methacrylate from receipt to disposal.

1. Engineering Controls and Preparation:

Ventilation: Always handle 4-Hydroxybutyl methacrylate in a well-ventilated area.[1][8] A

chemical fume hood is required to control airborne exposure.[9]

Safety Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and in close proximity to the workstation.[5][9]

Storage: Store the chemical in a cool, dry, and well-ventilated place, protected from direct

sunlight.[5][7][9] Keep containers tightly closed.[5][9][10] The storage temperature should not

exceed 25°C.[3][6][7] It is crucial to store this chemical under air, never under inert gases, as

oxygen is necessary for the stabilizer to function effectively.[6]
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2. Personal Protective Equipment (PPE) Selection and Use:

Eye and Face Protection: Wear chemical safety goggles that comply with OSHA's eye and

face protection regulations (29 CFR 1910.133) or European Standard EN166.[5][9]

Skin Protection:

Gloves: Wear suitable protective gloves.[1][3][7][8][10]

Clothing: A lab coat or other protective clothing is required to prevent skin exposure.[1][8]

[9] Contaminated work clothing should not be taken out of the workplace and must be

washed before reuse.[1][3][7]

Respiratory Protection: If ventilation is inadequate or if aerosols are formed, use a NIOSH or

European Standard EN 149 approved respirator with a suitable filter for organic vapors.[9]

3. Chemical Handling Procedure:

Avoid all personal contact, including inhalation.[7]

Do not eat, drink, or smoke in areas where this chemical is handled or stored.[1][3][7][8]

Wash hands and any exposed skin thoroughly after handling.[1][3][7][8]

Ground all transfer equipment to prevent electrostatic discharge.[7]

Emergency Procedures
1. Spill and Leak Containment:

Small Spills: Absorb the spill with an inert, non-combustible material such as sand or earth,

and place it in a suitable container for disposal.[5]

Large Spills: Evacuate personnel from the area. Shut off all sources of ignition.[7] Dike the

area to prevent spreading and pump the liquid into a salvage tank.[7] Absorb the remainder

with an inert material and place it in a designated disposal container.[3][7]

2. First Aid Measures:
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Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids. Seek immediate medical attention from an

ophthalmologist.[5][7]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water for at least 15 minutes.[1] If skin irritation or a rash develops, seek

medical attention.[1]

Inhalation: Move the affected person to fresh air and keep them comfortable for breathing. If

they are not breathing, provide artificial respiration. Seek medical attention if you feel unwell.

[1]

Ingestion: Rinse the mouth with water.[1][7] Do NOT induce vomiting. Call a poison control

center or doctor immediately for treatment advice.[1]

Disposal Plan
All waste materials, including contaminated absorbent materials and empty containers, must

be disposed of as hazardous waste.[10]

Dispose of the contents and container at an approved waste disposal facility or a special

waste collection point in accordance with local, regional, and national regulations.[1][3][7][8]

Do not allow the chemical to enter drains, sewers, or waterways.[10]
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Workflow for Handling 4-Hydroxybutyl Methacrylate
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Caption: Workflow for the safe handling and disposal of 4-Hydroxybutyl methacrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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